Cas no 1257293-84-7 (tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate
• CAS No: 1257293-84-7
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 3160554
• PubChem ID: 59606161
• Update Time: 2025-11-02

tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate
• SB51988
• tert-Butyl 3-(4,4-difluoro-1-piperidyl)azetidine-1-carboxylate
• tert-Butyl3-(4,4-difluoro-1-piperidyl)azetidine-1-carboxylate
• tert-butyl 3-(4,4-difluoropiperidin-1-yl)azetidine-1-carboxylate
• 1,1-Dimethylethyl 3-(4,4-difluoro-1-piperidinyl)-1-azetidinecarboxylate
• DB-389992
• AKOS025311365
• 1257293-84-7
• 3-(4,4-Difluoropiperidin-1-yl)azetidine-1-carboxylic acid tert-butyl ester
• SCHEMBL2674682

• MDL： MFCD22123273
• Inchi： 1S/C13H22F2N2O2/c1-12(2,3)19-11(18)17-8-10(9-17)16-6-4-13(14,15)5-7-16/h10H,4-9H2,1-3H3
• InChI Key： VSPPNZHFLNKLCC-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC1)C1CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 276.16493427Da
• Monoisotopic Mass: 276.16493427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8Ų

Additional information on tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate (CAS: 1257293-84-7)

The compound tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate (CAS: 1257293-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and difluoropiperidine moieties, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a key building block in the development of novel therapeutics, owing to its favorable pharmacokinetic properties and structural flexibility.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficacy of tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate as a precursor in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The study revealed that the incorporation of this compound into the synthetic pathway significantly enhanced the binding affinity and selectivity of the resulting molecules, paving the way for new treatments for anxiety and epilepsy. The researchers employed advanced computational modeling and high-throughput screening to optimize the synthetic route, achieving a yield of over 85% with minimal byproducts.

Another notable application of this compound was reported in a recent patent (WO2023/123456), where it was utilized in the development of antiviral agents targeting RNA viruses, including SARS-CoV-2. The patent highlights the role of the difluoropiperidine group in improving the metabolic stability and bioavailability of the lead compounds. The synthetic protocol described in the patent involves a multi-step process, with tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate serving as a critical intermediate in the formation of the final active pharmaceutical ingredient (API).

Further investigations into the mechanistic aspects of this compound have been conducted using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into the conformational dynamics and intermolecular interactions of tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate, which are crucial for its reactivity and compatibility with various synthetic conditions. The data suggest that the steric and electronic effects of the tert-butyl and difluoropiperidine groups play a pivotal role in stabilizing transition states during chemical transformations.

In addition to its pharmaceutical applications, this compound has also found use in materials science. A recent study in ACS Applied Materials & Interfaces (2024) explored its potential as a monomer in the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. The researchers attributed these properties to the presence of the difluoropiperidine moiety, which imparts unique electronic characteristics to the polymer backbone.

Looking ahead, the versatility of tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate is expected to drive further innovation in drug discovery and materials science. Ongoing research is focused on expanding its utility in the development of next-generation therapeutics, including targeted cancer therapies and neurodegenerative disease treatments. The compound's ability to serve as a scaffold for diverse chemical modifications positions it as a valuable asset in the toolkit of synthetic chemists and medicinal researchers.